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Compound of Interest

Compound Name:
1-(Benzo[d]oxazol-2-yl)-N-

methylmethanamine

Cat. No.: B167282 Get Quote

A comprehensive review of scientific literature reveals a notable absence of research

specifically focused on the compound N-methyl-2-Benzoxazolemethanamine. Extensive

searches of scholarly databases have not yielded any publications detailing its synthesis,

biological activity, or mechanism of action. This suggests that N-methyl-2-

Benzoxazolemethanamine is likely a novel compound that has not yet been extensively studied

or reported in publicly accessible research.

While direct research on N-methyl-2-Benzoxazolemethanamine is not available, the broader

class of benzoxazole derivatives has been the subject of significant scientific inquiry. These

related compounds exhibit a wide array of biological activities, offering potential therapeutic

applications across various fields.

The Benzoxazole Scaffold: A Privileged Structure in
Medicinal Chemistry
The benzoxazole ring system is considered a "privileged structure" in medicinal chemistry due

to its presence in numerous biologically active compounds. Researchers have extensively

explored the synthesis and activity of various benzoxazole derivatives.
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Benzoxazole derivatives have demonstrated a remarkable range of pharmacological effects,

including:

Antimicrobial Activity: Many benzoxazole-containing compounds have shown potent activity

against a spectrum of bacteria and fungi.[1][2]

Anticancer Activity: A significant number of studies have reported the cytotoxic effects of

benzoxazole derivatives against various cancer cell lines.[1][2]

Anti-inflammatory and Analgesic Effects: Certain derivatives have exhibited promising anti-

inflammatory and pain-relieving properties.[1]

Antiviral Activity: Some benzoxazoles have been investigated for their potential to inhibit viral

replication.

Enzyme Inhibition: The benzoxazole nucleus serves as a scaffold for designing inhibitors of

various enzymes, which is a key strategy in drug discovery.[1]

The diverse biological activities of benzoxazole derivatives underscore the therapeutic potential

of this chemical class.[1]

Future Directions
Given the lack of specific data on N-methyl-2-Benzoxazolemethanamine, future research would

need to begin with its fundamental chemical characterization.

Proposed Research Workflow
A logical progression for investigating this compound would involve the following steps:

Caption: Proposed workflow for the investigation of a novel compound.

This workflow illustrates a standard pipeline in early-stage drug discovery, starting from the

basic chemistry of the molecule and progressing towards understanding its biological effects

and mechanism of action.
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In conclusion, while the specific compound N-methyl-2-Benzoxazolemethanamine is not

described in the current scientific literature, the extensive research on the broader family of

benzoxazole derivatives provides a strong rationale for its potential biological activity. Future

investigation into this and similar novel benzoxazole structures could lead to the discovery of

new therapeutic agents. Researchers interested in this area are encouraged to initiate

foundational studies on its synthesis and biological screening to uncover its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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